Cas no 455-24-3 (4-(Trifluoromethyl)benzoic acid)

• Product name: 4-(Trifluoromethyl)benzoic acid
• CAS No: 455-24-3
• MF: C₈H₅O₂F₃
• MW: 190.1193
• MDL: MFCD00002562
• CID: 37511
• PubChem ID: 9966

4-(Trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)benzoic acid
• 4-Trifluoromethylbenzoic acid
• 4-Carboxybenzotrifluoride
• a,a,a-trifluoro-p-toluic acid
• para-trifluoromethylbenzoic acid
• P-CARBOXYBENZOTRIFLUORIDE
• p-CF3-benzoic acid
• PTF-BOA
• p-Trifluoromethylbenzoic acid
• α,α,α-Trifluoro-p-toluic acid
• alpha,alpha,alpha-Trifluoro-p-toluic acid
• p-trifluoroformylbenzoic acid
• SY001624
• SCHEMBL78879
• NS00020418
• .alpha.,.alpha.,.alpha.-trifluoro-p-toluic acid
• DTXSID0060018
• CHEBI:60696
• Enamine_005626
• paratrifluoromethylbenzoic acid
• A20140
• CS-W015914
• p-(trifluoromethyl)benzoic acid
• InChI=1/C8H5F3O2/c9-8(10,11)6-3-1-5(2-4-6)7(12)13/h1-4H,(H,12,13
• NSC88327
• NSC 88327
• Z56922105
• BP-11456
• 4-(Trifluoromethyl)benzoicAcid
• CHEMBL443234
• BS-4038
• F0001-1231
• Benzoic acid, 4-(trifluoromethyl)-
• NCIOpen2_001327
• T1145
• Q27128434
• EN300-17345
• 4-Trifluoromethyl-benzoic acid
• AC-2487
• HY-W015198
• Para-(trifluoromethyl)benzoic acid
• MFCD00002562
• TFMBA
• 3AE
• KA05X8S21Z
• EINECS 207-242-8
• 4-(Trifluoromethyl)benzoic acid, 98%
• 455-24-3
• XAOXYZSQSPCPOQ-UHFFFAOYSA-N
• AO-801/41077414
• SB13067
• AKOS000118809
• HMS1409P16
• AM20060101
• 4-trifluoromethyl benzoic acid
• FT-0619542
• D70992
• UNII-KA05X8S21Z
• NSC-88327
• W-106130
• TECOVIRIMAT METABOLITE (TFMBA)
• 4-(Trifluoromethyl)benzoic acid,99%
• DB-024077
• alpha,alpha,alpha-Trifluoro-p-toluic acid; 4-Carboxybenzotrifluoride
• STL169371

• MDL： MFCD00002562
• Inchi： 1S/C8H5F3O2/c9-8(10,11)6-3-1-5(2-4-6)7(12)13/h1-4H,(H,12,13)
• InChI Key： SWKPKONEIZGROQ-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)C(O)=O)C(F)(F)F
• BRN： 2049241

Computed Properties

• Exact Mass: 190.02400
• Monoisotopic Mass: 190.024164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.1

Experimental Properties

• Color/Form: Gray white crystalline powder
• Density: 1.3173 (estimate)
• Melting Point: 219-220 °C (lit.)
• Boiling Point: 243.2°C at 760 mmHg
• Flash Point: 247℃/753mm
• Refractive Index: 1.449
• Water Partition Coefficient: Soluble in water.
• PSA: 37.30000
• LogP: 2.40360
• Solubility: Soluble in water

4-(Trifluoromethyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37-S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：T
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

4-(Trifluoromethyl)benzoic acid Customs Data

• HS CODE：29163900
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(Trifluoromethyl)benzoic acid

4-(Trifluoromethyl)benzoic Acid (CAS No: 455-24-3)

4-(Trifluoromethyl)benzoic acid, a compound with the CAS number 455-24-3, is a versatile and intriguing molecule in the realm of organic chemistry. This compound, also referred to as TFMB (Trifluoromethylbenzoic acid), has garnered significant attention due to its unique properties and wide-ranging applications. The trifluoromethyl group attached to the benzoic acid backbone introduces distinct electronic and steric effects, making it a valuable building block in various chemical reactions and industrial processes.

The structure of 4-(Trifluoromethyl)benzoic acid consists of a benzene ring substituted with a trifluoromethyl group (-CF₃) at the para position relative to the carboxylic acid group (-COOH). This arrangement imparts both electron-withdrawing and steric effects, which are crucial for its reactivity in different chemical environments. The trifluoromethyl group, being highly electronegative, significantly influences the acidity of the carboxylic acid moiety, making it more acidic compared to unsubstituted benzoic acid. This enhanced acidity is a key factor in its utility as an intermediate in organic synthesis.

Recent studies have highlighted the role of 4-(Trifluoromethyl)benzoic acid in drug discovery and development. Its ability to act as a chiral auxiliary or a directing group in asymmetric synthesis has been extensively explored. For instance, researchers have utilized this compound to synthesize enantiomerically enriched pharmaceutical agents, leveraging its unique electronic properties to control reaction pathways and stereochemistry. Such advancements underscore its importance in modern medicinal chemistry.

In addition to its role in drug development, TFMB has found applications in materials science. Its ability to form stable metal complexes has led to its use in catalysis, particularly in transition metal-catalyzed reactions. Recent breakthroughs have demonstrated its effectiveness as a ligand in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it facilitates the formation of biaryl compounds with high efficiency and selectivity.

The synthesis of 4-(Trifluoromethyl)benzoic acid typically involves electrophilic aromatic substitution or Friedel-Crafts acylation followed by hydrolysis. However, recent advancements have introduced more efficient methods, such as microwave-assisted synthesis or continuous-flow processes, which enhance yield and reduce reaction time. These innovations reflect the ongoing efforts to optimize synthetic routes for this valuable compound.

From an environmental standpoint, TFMB exhibits moderate biodegradability under aerobic conditions. Its stability in various solvents and its resistance to photodegradation make it suitable for industrial applications where long-term stability is required. However, ongoing research is focused on understanding its environmental fate and potential ecological impacts to ensure sustainable use.

In conclusion, 4-(Trifluoromethyl)benzoic acid (CAS No: 455-24-3) stands out as a multifaceted compound with significant contributions across diverse fields of chemistry. Its unique structural features, coupled with recent advancements in synthesis and application methodologies, position it as an indispensable tool in contemporary chemical research and industry.